Cas no 50816-75-6 (1,1'-Biphenyl, 3,4,5-trimethoxy-)

• Product Name: 1,1'-Biphenyl, 3,4,5-trimethoxy-
• CAS No: 50816-75-6
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 336537
• PubChem ID: 46186838
• Update Time: 2025-04-19

1,1'-Biphenyl, 3,4,5-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3,4,5-trimethoxy-
• 1,2,3-trimethoxy-5-phenylbenzene
• DTXSID70673043
• 50816-75-6
• SCHEMBL8420787
• CHEMBL1080123
• methoxy aucuparin
• 3,4,5-Trimethoxy-1,1'-biphenyl
• 3,4,5-trimethoxybiphenyl

• Inchi： 1S/C15H16O3/c1-16-13-9-12(11-7-5-4-6-8-11)10-14(17-2)15(13)18-3/h4-10H,1-3H3
• InChI Key： FZELAUWRSAKWRF-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1C=CC=CC=1)OC)OC

Computed Properties

• Exact Mass: 244.109944368g/mol
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives